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Compound of Interest

Compound Name: Henriol A

Cat. No.: B15592942

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the physical and chemical
properties, experimental protocols, and known biological activities of Henriol B, also known as
Chloramultilide D. This dimeric sesquiterpenoid, isolated from the plant Chloranthus spicatus,
represents a molecule of interest for further investigation in drug discovery and development.

Core Physical and Chemical Properties

Quantitative data for Henriol B (Chloramultilide D) is summarized below. These values are
critical for understanding the compound's behavior in various experimental settings.
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Property Value Source
Chemical Formula C35H40011 [1]
Molecular Weight 636.69 g/mol

CAS Number 1000995-49-2 [1]
Appearance Amorphous powder

Optical Rotation [a]2°D +86.7 (c 0.12, CHCIs)

Melting Point Data not available

Solubility Soluble in chloroform (CHClIs)

Boiling Point Data not available

pKa Data not available

LogP Data not available

Experimental Protocols
Isolation and Purification of Henriol B

The following protocol is based on the methodology described by Xu et al. (2007) for the
isolation of sesquiterpenoids from Chloranthus spicatus.[2]

Workflow for Isolation and Purification
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Figure 1: Isolation workflow for Henriol B.
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o Extraction: Air-dried and powdered whole plants of Chloranthus spicatus are extracted three
times with 95% ethanol at room temperature.

o Concentration: The combined ethanol extracts are concentrated under reduced pressure to
yield a crude extract.

» Partitioning: The crude extract is suspended in water and partitioned with ethyl acetate. The
ethyl acetate layer, containing the less polar compounds including sesquiterpenoids, is
collected.

o Column Chromatography: The ethyl acetate extract is subjected to silica gel column
chromatography, eluting with a gradient of petroleum ether and acetone to separate the
components based on polarity.

o Further Purification: Fractions containing compounds of interest are further purified using
Sephadex LH-20 and RP-18 column chromatography.

» Final Purification: Final purification to yield pure Henriol B is achieved through preparative
High-Performance Liquid Chromatography (HPLC).

Structural Elucidation

The structure of Henriol B was established using a combination of spectroscopic techniques:

o Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact
molecular formula.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HSQC,
HMBC) NMR experiments are performed to elucidate the connectivity of atoms within the
molecule. The detailed *H and 3C NMR data for Henriol B can be found in the primary
literature.

Biological Activity and Signaling Pathways

Currently, there is limited specific information available regarding the biological activity and
signaling pathways directly modulated by Henriol B.
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A related compound, Chloramultilide B, also isolated from Chloranthus spicatus, has been
reported to exhibit moderate in vitro antifungal activity.[2] Sesquiterpenoids from the
Chloranthus genus have been shown to possess a range of biological activities, including anti-
inflammatory and antimalarial properties.[3][4]

Further research is required to determine the specific biological targets and mechanisms of
action for Henriol B. At present, no specific signaling pathways have been definitively
associated with this compound.

Logical Relationship for Future Investigation

Investigate Biological Screening Assays Identifies Activity Target Identification Identifies Target Signaling Pathway Analysis
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Figure 2: Proposed workflow for investigating Henriol B's therapeutic potential.

Conclusion

Henriol B (Chloramultilide D) is a structurally complex natural product with potential for further
investigation in the field of drug discovery. This guide provides the foundational chemical and
physical data, along with established experimental protocols for its isolation. The lack of
extensive biological activity and signaling pathway data highlights a clear opportunity for future
research to unlock the therapeutic potential of this dimeric sesquiterpenoid. Researchers are
encouraged to use the information presented herein as a starting point for their investigations
into this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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